molecular formula C10H11BrO4S B15373440 5-Acetyl-2-bromobenzyl methanesulfonate

5-Acetyl-2-bromobenzyl methanesulfonate

Cat. No.: B15373440
M. Wt: 307.16 g/mol
InChI Key: PYCGUMUXEGZTJT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Acetyl-2-bromobenzyl methanesulfonate is a methanesulfonate ester derivative featuring a benzyl ring substituted with acetyl (at position 5) and bromine (at position 2). This structural configuration confers distinct electronic and steric properties, influencing its reactivity, solubility, and biological interactions. Methanesulfonate esters are recognized as alkylating agents, capable of transferring alkyl groups to nucleophilic sites in biomolecules such as DNA, proteins, and enzymes. The bromine substituent may enhance leaving-group efficiency during alkylation, while the acetyl group could modulate solubility and metabolic stability.

Properties

Molecular Formula

C10H11BrO4S

Molecular Weight

307.16 g/mol

IUPAC Name

(5-acetyl-2-bromophenyl)methyl methanesulfonate

InChI

InChI=1S/C10H11BrO4S/c1-7(12)8-3-4-10(11)9(5-8)6-15-16(2,13)14/h3-5H,6H2,1-2H3

InChI Key

PYCGUMUXEGZTJT-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CC(=C(C=C1)Br)COS(=O)(=O)C

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Comparative Toxicity Data (Hypothetical Extrapolation)

Compound Molecular Weight (g/mol) LOEL* (μM) Dominant DNA Damage Type Key Health Effects
Methyl methanesulfonate (MMS) 110.13 200 Single-strand breaks Skin irritation, genotoxicity
Ethyl methanesulfonate (EMS) 124.16 50 Ethyl adducts Neurotoxicity, carcinogenicity
Benzyl methanesulfonate 202.25 10 Bulky adducts Respiratory irritation
5-Acetyl-2-bromobenzyl methanesulfonate 317.19 5–10† Crosslinking (predicted) Potential ocular toxicity‡

*LOEL: Lowest Observed Effect Level (normalized for p53 activation where applicable) . †Estimated based on enhanced reactivity from bromine and acetyl groups. ‡Inferred from structural analogs like lead methanesulfonate, which causes severe eye damage .

Mechanistic Insights:

  • p53 Activation : MMS requires 200 μM to achieve 25% p53 activation in vitro, whereas 5-acetyl-2-bromobenzyl methanesulfonate may achieve similar responses at lower concentrations due to higher potency .
  • Decomposition Products : Under thermal stress, methanesulfonates release sulfur oxides. The brominated benzyl group in 5-acetyl-2-bromobenzyl methanesulfonate may additionally yield brominated aromatic compounds, posing unique inhalation hazards .

Research Findings and Implications

  • Genotoxicity: Methanesulfonate esters induce dose-dependent DNA damage, but adduct type and repair pathways vary. For example, MMS primarily activates base excision repair, while bulkier adducts from 5-acetyl-2-bromobenzyl methanesulfonate may necessitate nucleotide excision repair .
  • Cellular Fate: At equitoxic concentrations (normalized for p53 activation), 5-acetyl-2-bromobenzyl methanesulfonate could trigger apoptosis more rapidly than MMS or EMS due to compounded DNA and protein damage.
  • Regulatory Considerations : Lead methanesulfonate’s corrosive and neurotoxic properties highlight the need for stringent handling protocols for all methanesulfonate derivatives, including 5-acetyl-2-bromobenzyl methanesulfonate .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.